2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C17H17N5O2S2/c1-3-24-13-6-4-12(5-7-13)14-8-9-16(21-20-14)25-10-15(23)18-17-22-19-11(2)26-17/h4-9H,3,10H2,1-2H3,(H,18,22,23)
• InChI Key: UDWIDVDFYUJJAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3=NN=C(S3)C
• Molecular Formula: C17H17N5O2S2
• DSSTOX Substance ID: DTXSID501323129
• Molecular Weight: 387.5 g/mol
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 896054-37-8

Description

Molecular Structure Analysis

The molecular formula of the compound is C18H19N5O2S2 and it has a molecular weight of 401.5. The compound contains a pyridazin-3-yl and a 1,3,4-thiadiazol-2-yl moiety, both of which are heterocyclic structures known for their diverse biological activities.

Scientific Research Applications

Glutaminase Inhibition and Anticancer Properties

• Glutaminase Inhibition : A study highlights the design and synthesis of analogs to potent allosteric glutaminase (GLS) inhibitors, such as BPTES. These analogs, including compounds structurally similar to the one , exhibit promising potential in inhibiting GLS, a therapeutic target in cancer treatments (Shukla et al., 2012).

Anticancer and Antimicrobial Applications

• Anticancer Properties : A pharmacophore hybridization approach was used to design drug-like small molecules with anticancer properties, involving compounds structurally related to the queried compound (Yushyn et al., 2022).
• Antimicrobial Activity : A study involving the synthesis of new heterocycles incorporating a thiadiazole moiety, including compounds similar to the one requested, demonstrated promising insecticidal activity against the cotton leafworm, Spodoptera littoralis, and potential antimicrobial properties (Fadda et al., 2017).

Molecular Structure and Chemical Properties

• Chemical Stability and Interaction : The synthesis and characterization of pyridazinone derivatives, structurally similar to the queried compound, were studied for their chemical stability and potential applications in improving base oil, indicating their versatile chemical properties (Nessim, 2017).